Cas no 1657033-38-9 (t-Butyl [cis-3-(bromomethyl)cyclohexyl]carbamate)

• Product Name: t-Butyl [cis-3-(bromomethyl)cyclohexyl]carbamate
• CAS No: 1657033-38-9
• MF: C₁₂H₂₂BrNO₂
• MW: 292.212583065033
• MDL: MFCD28344060
• CID: 4610669
• Update Time: 2025-05-28

t-Butyl [cis-3-(bromomethyl)cyclohexyl]carbamate Chemical and Physical Properties

Names and Identifiers

• t-Butyl [cis-3-(bromomethyl)cyclohexyl]carbamate
• tert-butyl [cis-3-(bromomethyl)cyclohexyl]carbamate
• TERT-BUTYL N-[(1S,3R)-3-(BROMOMETHYL)CYCLOHEXYL]CARBAMATE

• MDL： MFCD28344060
• Inchi： 1S/C12H22BrNO2/c1-12(2,3)16-11(15)14-10-6-4-5-9(7-10)8-13/h9-10H,4-8H2,1-3H3,(H,14,15)/t9-,10+/m1/s1
• InChI Key： XJDUGNDNCQMMBK-ZJUUUORDSA-N
• SMILES： BrC[C@@H]1CCC[C@@H](C1)NC(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 238
• XLogP3: 3.2
• Topological Polar Surface Area: 38.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on t-Butyl [cis-3-(bromomethyl)cyclohexyl]carbamate

Comprehensive Overview of t-Butyl [cis-3-(bromomethyl)cyclohexyl]carbamate (CAS No. 1657033-38-9)

t-Butyl [cis-3-(bromomethyl)cyclohexyl]carbamate (CAS No. 1657033-38-9) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique structural features, including the cis-3-(bromomethyl)cyclohexyl moiety and t-butyl carbamate group, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers often explore its reactivity in nucleophilic substitution reactions, leveraging the bromomethyl functionality for further derivatization. The compound's stability under various conditions has also garnered attention in the development of novel drug candidates.

In recent years, the demand for t-Butyl [cis-3-(bromomethyl)cyclohexyl]carbamate has surged due to its role in peptide coupling and protecting group strategies. Its compatibility with modern synthetic methodologies, such as flow chemistry and catalyzed cross-coupling, aligns with the industry's shift toward sustainable and efficient processes. Additionally, its application in chiral synthesis has been highlighted in studies focusing on enantioselective transformations, addressing the growing need for optically pure compounds in medicinal chemistry.

The compound's CAS No. 1657033-38-9 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and fragment-based drug design. Questions like "How to purify t-Butyl [cis-3-(bromomethyl)cyclohexyl]carbamate?" or "What solvents are compatible with CAS 1657033-38-9?" are common among synthetic chemists. These queries underscore the need for detailed technical data, including solubility profiles and chromatographic separation techniques, which are critical for reproducibility in lab-scale and industrial applications.

From an SEO perspective, incorporating keywords such as "bromomethyl cyclohexane derivatives" and "t-butyl carbamate applications" enhances visibility for researchers seeking specialized intermediates. The compound's role in green chemistry initiatives—such as solvent-free reactions or catalytic recycling—further aligns with trending topics in sustainable science. Analytical techniques like NMR and HPLC are often employed to characterize this compound, ensuring compliance with regulatory standards for purity and identity.

Future prospects for t-Butyl [cis-3-(bromomethyl)cyclohexyl]carbamate include its potential in bioconjugation and prodrug development, areas gaining traction in targeted therapy research. As the pharmaceutical industry emphasizes structure-activity relationship (SAR) studies, this compound's modular design offers flexibility for structural optimization. Collaborative efforts between academia and manufacturers are expected to expand its utility, particularly in small-molecule libraries for drug discovery pipelines.